Cas no 261762-95-2 (6-Chloro-2-fluoro-3-methylphenylacetonitrile)

• Product Name: 6-Chloro-2-fluoro-3-methylphenylacetonitrile
• CAS No: 261762-95-2
• MF: C₉H₇ClFN
• MW: 183.609984636307
• MDL: MFCD01631374
• CID: 1074902
• PubChem ID: 2773692
• Update Time: 2025-04-20

6-Chloro-2-fluoro-3-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methylphenylacetonitrile
• 2-(6-chloro-2-fluoro-3-methylphenyl)ethanenitrile
• AC1MCNBA
• AC1Q2LWU
• CTK7C9628
• MolPort-000-153-051
• 261762-95-2
• MFCD01631374
• CS-0323846
• 2-(6-chloro-2-fluoro-3-methylphenyl)acetonitrile
• JS-4176
• AKOS006227774
• DTXSID50378645
• SY062418

• MDL： MFCD01631374
• Inchi： 1S/C9H7ClFN/c1-6-2-3-8(10)7(4-5-12)9(6)11/h2-3H,4H2,1H3
• InChI Key： CLBCEUZXYYSRHL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=C1CC#N)F

Computed Properties

• Exact Mass: 183.0251051g/mol
• Monoisotopic Mass: 183.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

6-Chloro-2-fluoro-3-methylphenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides